Cas no 2229688-95-1 (N,N-dimethyl-5-(2-nitroethenyl)-1,3-thiazol-2-amine)

• Product Name: N,N-dimethyl-5-(2-nitroethenyl)-1,3-thiazol-2-amine
• CAS No: 2229688-95-1
• MF: C₇H₉N₃O₂S
• MW: 199.230259656906
• CID: 6162893
• PubChem ID: 165784500
• Update Time: 2025-07-19

N,N-dimethyl-5-(2-nitroethenyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-5-(2-nitroethenyl)-1,3-thiazol-2-amine
• 2229688-95-1
• EN300-1755234

• Inchi： 1S/C7H9N3O2S/c1-9(2)7-8-5-6(13-7)3-4-10(11)12/h3-5H,1-2H3/b4-3+
• InChI Key： RTEVTWNHLCVDQW-ONEGZZNKSA-N
• SMILES： S1C(/C=C/[N+](=O)[O-])=CN=C1N(C)C

Computed Properties

• Exact Mass: 199.04154771g/mol
• Monoisotopic Mass: 199.04154771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 90.2Ų

Additional information on N,N-dimethyl-5-(2-nitroethenyl)-1,3-thiazol-2-amine

Comprehensive Overview of N,N-dimethyl-5-(2-nitroethenyl)-1,3-thiazol-2-amine (CAS No. 2229688-95-1)

The compound N,N-dimethyl-5-(2-nitroethenyl)-1,3-thiazol-2-amine (CAS No. 2229688-95-1) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This thiazole derivative is characterized by the presence of a nitroethenyl group and a dimethylamine substituent, which contribute to its distinct chemical properties. Researchers and industry professionals are increasingly interested in this compound for its potential role in pharmaceutical intermediates, agrochemical development, and material science.

One of the most frequently searched questions regarding N,N-dimethyl-5-(2-nitroethenyl)-1,3-thiazol-2-amine revolves around its synthesis methods and reaction mechanisms. The compound can be synthesized through multi-step organic reactions, often involving the condensation of appropriately substituted thiazole precursors with nitroethylene derivatives. The nitro group in the molecule serves as a versatile functional group that can participate in further chemical transformations, making it a valuable building block in heterocyclic chemistry. Recent studies have explored its potential as a precursor for more complex molecular architectures.

In the context of current scientific trends, CAS No. 2229688-95-1 aligns well with the growing interest in nitro-containing heterocycles and their applications. The pharmaceutical industry, in particular, has shown keen interest in similar structures due to their potential biological activity. While specific pharmacological data for this exact compound may be limited, analogous thiazole derivatives have demonstrated various interesting properties, prompting further investigation into this molecular framework. The presence of both electron-donating (dimethylamine) and electron-withdrawing (nitroethenyl) groups creates an interesting electronic profile that could influence its reactivity and interactions.

From a spectroscopic characterization perspective, N,N-dimethyl-5-(2-nitroethenyl)-1,3-thiazol-2-amine typically shows distinctive signals in NMR (both ¹H and ¹³C) and mass spectrometry analyses. The nitroethenyl moiety often appears as a characteristic pattern in the aromatic region of the ¹H NMR spectrum, while the thiazole ring protons and dimethylamino group give rise to predictable splitting patterns. These analytical features are crucial for researchers working with this compound, as they facilitate proper identification and purity assessment.

The thermal and physicochemical properties of CAS No. 2229688-95-1 are subjects of ongoing research. Preliminary data suggest that the compound exhibits moderate stability under standard conditions, though the nitro group may influence its thermal behavior. Understanding these properties is essential for potential applications, particularly in fields requiring precise control over material characteristics. The compound's solubility profile, which is influenced by both the polar nitroethenyl group and the relatively nonpolar dimethylamino substituent, makes it soluble in many organic solvents while showing limited water solubility.

In the realm of green chemistry and sustainable synthesis, researchers are exploring environmentally friendly approaches to produce N,N-dimethyl-5-(2-nitroethenyl)-1,3-thiazol-2-amine. This aligns with broader industry trends toward reducing hazardous byproducts and improving atom economy in chemical synthesis. The development of catalytic methods for introducing the nitroethenyl group or constructing the thiazole ring represents an active area of investigation that could enhance the compound's accessibility for research purposes.

Looking toward future applications, CAS No. 2229688-95-1 holds promise in several cutting-edge areas. Its molecular architecture suggests potential utility in organic electronics, where conjugated systems containing heterocyclic cores are increasingly important. Additionally, the presence of multiple functional groups makes it an interesting candidate for further derivatization, potentially leading to novel compounds with tailored properties for specific applications in materials science or medicinal chemistry research.

For researchers handling N,N-dimethyl-5-(2-nitroethenyl)-1,3-thiazol-2-amine, proper storage conditions are essential to maintain its integrity. While not classified as highly sensitive, the compound should be protected from prolonged exposure to light and moisture, as these factors might affect the stability of both the nitro group and the thiazole ring. Standard laboratory practices for handling organic compounds apply, with particular attention to avoiding strong oxidizing agents that might react with the nitro functionality.

The commercial availability of CAS No. 2229688-95-1 varies depending on regional suppliers and market demand. Researchers interested in obtaining this compound should consult specialized chemical suppliers that focus on fine chemicals and research compounds. The pricing and purity specifications may differ significantly between vendors, emphasizing the importance of thorough quality verification through appropriate analytical techniques before use in sensitive applications.

In conclusion, N,N-dimethyl-5-(2-nitroethenyl)-1,3-thiazol-2-amine represents an intriguing subject of study in contemporary organic chemistry. Its combination of a thiazole scaffold with strategically placed functional groups offers numerous possibilities for chemical exploration and potential applications. As research into nitro-containing heterocycles continues to expand, this compound will likely attract further attention from both academic and industrial researchers seeking to unlock its full potential in various scientific and technological domains.